1-Mercaptooctane

• CAS No.: 111-88-6
• Product Name: 1-Mercaptooctane
• Molecular Formula: C8H18S; CH2SH(CH2)6CH3; C8H18S
• Molecular Weight: 146.3 g/mol
• IUPAC Name: octane-1-thiol
• Standard InChI: InChI=1S/C8H18S/c1-2-3-4-5-6-7-8-9/h9H,2-8H2,1H3
• Standard InChIKey: KZCOBXFFBQJQHH-UHFFFAOYSA-N
• SMILES: CCCCCCCCS
• Canonical SMILES: CCCCCCCCS
• Boiling Point: 390 °F at 760 mm Hg (NIOSH, 2016); 199.1 °C; 199.1 °C at 760 mm Hg; 199 °C; 390°F
• Colorform: Water-white liquid
• Density: 0.84 (NIOSH, 2016); 0.8433 at 20 °C/4 °C; Relative density (water = 1): 0.84; 0.84
• Flash Point: 115 °F (NIOSH, 2016); 156 °F (69 °C) (Open cup); 69 °C o.c.; (oc) 115°F
• Melting Point: -57 °F (NIOSH, 2016); -49.2 °C; -49 °C; -57°F
• Physical Description: 1-octanethiol appears as a clear colorless liquid. Flash point 115°F. Insoluble in water and less dense than water. Used to make other chemicals.; Liquid; COLOURLESS LIQUID WITH CHARACTERISTIC ODOUR.; Water-white liquid with a mild odor.
• Description: 1-octanethiol appears as a clear colorless liquid. Flash point 115°F. Insoluble in water and less dense than water. Used to make other chemicals.
• Solubility: Insoluble (NIOSH, 2016); Soluble in ethanol; slightly soluble in carbon tetrachloride; Insoluble in water; Solubility in water: none; Insoluble
• Synonyms: 1-octanethiol; n-octanethiol; n-octanethiolate; octane-1-thiol
• Vapor Density: 5.0 (Air= 1); Relative vapor density (air = 1): 5.0
• Vapor Pressure: 3 mm Hg at 212 °F (NIOSH, 2016); 0.42 mmHg; 0.4245 mm Hg at 25 °C /Extrapolated/; Vapor pressure, kPa at 25 °C: 0.06; (212°F): 3 mmHg
• PubChem Compound: 8144
• Last Modified: Nov 11 2021